2,4-dichloro-N-(cyclopropylmethyl)aniline

• Molecular Formula: C10H11Cl2N
• Molecular Weight: 216.10 g/mol
• IUPAC Name: 2,4-dichloro-N-(cyclopropylmethyl)aniline
• InChI: InChI=1S/C10H11Cl2N/c11-8-3-4-10(9(12)5-8)13-6-7-1-2-7/h3-5,7,13H,1-2,6H2
• InChI Key: DYYWGCWEJUNWOY-UHFFFAOYSA-N
• Canonical SMILES: C1CC1CNC2=C(C=C(C=C2)Cl)Cl

Description

2,4-Dichloro-N-(cyclopropylmethyl)aniline (CAS 939757-88-7, molecular formula: C₁₀H₁₁Cl₂N) is a substituted aniline derivative featuring a dichlorinated aromatic ring and a cyclopropylmethyl group attached to the nitrogen atom. With a molecular weight of 216.11 g/mol, this compound is structurally characterized by chlorine substituents at the 2- and 4-positions of the benzene ring and a cyclopropane-containing alkyl chain on the amine group .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,4-dichloro-N-(cyclopropylmethyl)aniline typically involves the chlorination of aniline derivatives. One common method involves the reduction of parachloronitrobenzene to the corresponding hydroxylamine, followed by simultaneous chlorination and reduction in a hydrochloric acid solution . This method is advantageous due to its short process route, simple operation, and high yield.

Industrial Production Methods

Industrial production of 2,4-dichloro-N-(cyclopropylmethyl)aniline often involves large-scale chlorination processes. The use of hydrochloric acid as both a chlorination agent and a source of hydrogen for reduction reactions is common. This method is cost-effective and suitable for large-scale production .

Chemical Reactions Analysis

Types of Reactions

2,4-Dichloro-N-(cyclopropylmethyl)aniline undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding nitroso or nitro derivatives.

Reduction: Reduction reactions can convert it into amine derivatives.

Substitution: The chlorine atoms can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are used.

Substitution: Nucleophiles like sodium methoxide (NaOCH3) and potassium tert-butoxide (KOtBu) are employed.

Major Products

The major products formed from these reactions include various substituted aniline derivatives, nitroso compounds, and amine derivatives.

Scientific Research Applications

2,4-Dichloro-N-(cyclopropylmethyl)aniline has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of dyes and pigments.

Biology: This compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate.

Industry: It is used in the production of herbicides and other agrochemicals.

Mechanism of Action

The mechanism of action of 2,4-dichloro-N-(cyclopropylmethyl)aniline involves its interaction with specific molecular targets. The chlorine atoms and the cyclopropylmethyl group contribute to its reactivity and binding affinity. The exact pathways and molecular targets are still under investigation, but it is known to interact with enzymes and receptors in biological systems .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table compares 2,4-dichloro-N-(cyclopropylmethyl)aniline with key analogs, focusing on substituent effects, physicochemical properties, and applications:

Compound Name	Structure/Substituents	Molecular Formula	Key Properties	Applications/Notes
2,4-Dichloro-N-(cyclopropylmethyl)aniline (Target)	2,4-Cl₂-C₆H₃-NH-CH₂-C₃H₅ (cyclopropylmethyl)	C₁₀H₁₁Cl₂N	Molecular weight: 216.11 g/mol; No reported hazards in provided data .	Potential research scaffold; structural similarity to herbicides .
Profluralin (N-(cyclopropylmethyl)-2,6-dinitro-N-propyl-4-(trifluoromethyl)aniline)	2,6-(NO₂)₂-4-CF₃-C₆H₂-N(CH₂C₃H₅)-CH₂CH₂CH₃	C₁₄H₁₅F₃N₃O₄	Selective herbicide; inhibits weed growth via root/stem absorption .	Agrochemical use (cotton, tomatoes); triggers oxidative stress in plants .
4-Chloro-N-(cyclopropylmethyl)aniline	4-Cl-C₆H₄-NH-CH₂-C₃H₅	C₁₀H₁₂ClN	Molecular weight: 181.66 g/mol; Oral toxicity (H302), skin/eye irritation .	Laboratory chemical; used in compound synthesis .
3,4-Dichloro-N-(cyclopropylmethyl)aniline hydrochloride	3,4-Cl₂-C₆H₃-NH-CH₂-C₃H₅·HCl (positional isomer of target)	C₁₀H₁₂Cl₃N	Molecular weight: 252.6 g/mol; hydrochloride salt enhances solubility .	Versatile scaffold for small-molecule drug discovery .
2-(Bromomethyl)-3-chloro-N,N-bis(cyclopropylmethyl)aniline	3-Cl-2-BrCH₂-C₆H₃-N(CH₂C₃H₅)₂	C₁₅H₁₉BrClN	Bromine substituent increases reactivity for cross-coupling reactions .	Intermediate in organic synthesis; no explicit applications reported .
4-Chloro-N-[(E)-(3-methyl-2-thienyl)methylidene]aniline	4-Cl-C₆H₄-N=CH-(3-Me-thienyl)	C₁₂H₁₀ClNS	Thienyl group introduces π-conjugation; molar mass: 235.73 g/mol .	Unspecified; potential use in materials science or coordination chemistry .

Key Structural and Functional Insights:

Substituent Effects :

• Chlorine Position : The 2,4-dichloro configuration in the target compound contrasts with the 3,4-dichloro isomer (), which may alter electronic properties and binding interactions in biological systems .
• Cyclopropylmethyl Group : This moiety enhances steric bulk and metabolic stability compared to linear alkyl chains (e.g., profluralin’s propyl group) .

Applications :

• Profluralin’s herbicidal activity highlights the role of electron-withdrawing groups (nitro, trifluoromethyl) in agrochemical efficacy, a feature absent in the target compound .
• The target’s dichloro-cyclopropylmethyl structure aligns with scaffolds used in drug discovery, as seen in ’s hydrochloride derivative .